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Compound of Interest |

Compound Name: Butan-1-ol;hafnium
CAS No.: 22411-22-9
Cat. No.: B1602907
- 7

Executive Safety Directive

This guide addresses the distinct and intersectional hazards of Butan-1-ol (n-Butanol) and
Hafnium (Hf).[1] While Butan-1-ol presents standard flammability risks, Hafnium poses a
severe pyrophoric hazard in its particulate form.[1]

CRITICAL WARNING: Never commingle Hafnium fines with flammable solvents (like Butan-1-
ol) in general waste streams.[1][2] Hafnium powder can auto-ignite at room temperature; if
solvated in a flammable liquid, this ignition triggers a catastrophic Class B/D hybrid fire that
standard lab extinguishers cannot suppress.

Butan-1-ol (n-Butanol): Solvent Management
CAS: 71-36-3 | Flash Point: 35°C (95°F) | RCRA Code: U031 (Pure), D001 (Ignitable)[1][2]

Butan-1-ol is a CNS depressant and a moderate fire hazard.[1][2] In a drug development
context, it is often used as an extraction solvent or a reactant.

Disposal Logic & Segregation

Unlike lower alcohols (methanol/ethanol), Butan-1-ol has a higher boiling point (117.7°C) and
lower volatility, meaning spills linger longer, extending the flammability window.

The "Halogen Rule":
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» Non-Halogenated Stream: If Butan-1-ol is mixed with other non-halogenated solvents
(Acetone, Hexane), it goes to the Red Can (Flammable Solvents).[1]

» Halogenated Stream: If mixed with DCM or Chloroform, it must go to the Yellow Can
(Halogenated Waste). Note: Butanol increases the flammability of halogenated waste, which
is normally less flammable.

Quantitative Profile

Property Value Operational Implication

_ Ignitable at warm ambient
Flash Point 35°C
temperatures.[1]

Thermal stability is moderate.

Auto-ignition 343°C
[1]

Do not pour down drains. High
Water Solubility ~77 g/L BOD/COD load violates

municipal discharge permits.[1]

] ) Vapors sink.[1] Accumulate in
Vapor Density 2.55 (Air=1)
sumps/low spots.

Butanol Waste Decision Workflow

Non-Halogenated Solvent Waste
No (High BTU Incineration)

a| Contains Halogens?
| (DCMm, Chioroform) Yes

Halogenated Solvent Waste
(Specialized Incineration)

No (Used) Is it mixed with chemicals?

Butan-1-ol Waste Generated Is it Pure/Unused? Yes (Expired StOCk)
Dispose as U031
(Toxic/Commercial Grade)

Click to download full resolution via product page

Figure 1: Decision logic for classifying Butan-1-ol waste streams to ensure RCRA compliance.

Hafnium (Hf): The Pyrophoric Hazard
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CAS: 7440-58-6 | Hazards: Pyrophoric (Dust), Explosion (Fines + Moisture)[1][2]

Hafnium behaves differently depending on its physical state. Bulk hafnium (rods, foil) is
relatively inert. Hafnium powder/sponge/fines are explosively unstable.

The Mechanism of Hazard

Hafnium fines have a massive surface-to-volume ratio.[2] They react with oxygen and nitrogen
in the air, generating heat. If this heat cannot dissipate (e.g., in a dry waste bin), the metal
reaches auto-ignition temperature.

e Reaction:
o Water Hazard: Burning Hafnium strips oxygen from water, releasing Hydrogen gas (

). This causes a secondary hydrogen explosion.

Disposal Protocol: The "25% Water Rule"

Contrary to the "no water on fire" rule, storage of Hafnium fines requires water for passivation.

e Passivation: Hafnium fines must be kept wet with at least 25% water by volume during
storage.[3] The water acts as a heat sink, preventing the auto-oxidation heat from reaching
ignition temperature.

o Container: Use a dedicated, wide-mouth plastic jar (HDPE). Never use glass (shrapnel risk).

e Labeling: "DANGER: FLAMMABLE SOLID. HAFNIUM FINES. KEEP WET."

Hafnium Waste Stabilization Workflow
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Hafnium Waste

Physical Form?

Solid Dust/Powder

Bulk Metal Powder / Fines / Sponge

(<100 microns)

(Rods, Chunks >1mm)

Passivation Step:
Submerge in >25% Water
OR Mineral Oil

Scrap Metal Recycling
(High Value)

Dedicated HDPE Container

(DO NOT MIX with Solvents)

Click to download full resolution via product page

Figure 2: Stabilization workflow for Hafnium.[1][2] Note the critical distinction between bulk
metal and reactive fines.

The Intersection: Mixed Waste Scenarios

Scenario: You have performed a reaction using Hafnium powder suspended in Butan-1-ol (e.g.,
alkoxide synthesis).

The Danger: You have a flammable solvent (fuel) mixed with a pyrophoric metal (ignition
source). If the solvent evaporates, the dry Hafnium will ignite the remaining Butanol vapors.

Safe Deactivation Protocol

e Do NOT filter to dryness. Never leave the Hafnium filter cake to dry on a funnel. It will ignite.
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e Quenching:
o Dilute the reaction mixture with a less volatile, inert solvent if possible.
o Slowly quench active Hf species.

e Disposal:

o Transfer the slurry (Hf + Butanol) into a container pre-charged with inert mineral oil or a
compatible high-flashpoint liquid that suppresses dust.

o Label: "FLAMMABLE LIQUID + PYROPHORIC METAL. DO NOT OPEN."

o Notify your waste vendor (e.g., Clean Harbors, Veolia) specifically about this mixture. They
generally require it to be lab-packed separately.

Emergency Response Procedures

Incident Type Response Protocol Extinguishing Agent
) Standard Flammable Liquid Class B (CO2, Dry Chemical,
Butanol Fire
response.[1] Foam).[1]

Isolate. Do not disturb burning Class D ONLY (Met-L-X, Dry
powder.[3][4][5][6][7] Sand, Dry Salt).[1]

Hafnium Fire

EXTREME DANGER. The Class D is priority.[1] Smother

water in foam will react with Hf.  with dry sand.[5] Evacuate.

Mixed Fire

Scientific Note on Firefighting: Never use water, CO2, or Halon on a Hafnium fire.[3]
o Water: Causes Hydrogen explosion.[4][8]
e CO2: Hafnium burns in CO2 (

).

o Halon: Reacts explosively to form Hafnium halides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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